Cas no 1270547-46-0 (3-amino-3-(5-methylpyridin-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol
• CAS No: 1270547-46-0
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6430796
• PubChem ID: 55292678
• Update Time: 2025-05-21

3-amino-3-(5-methylpyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol
• 2-Pyridinepropanol, γ-amino-5-methyl-
• 1270547-46-0
• EN300-1830498
• AKOS006367255

• Inchi： 1S/C9H14N2O/c1-7-2-3-9(11-6-7)8(10)4-5-12/h2-3,6,8,12H,4-5,10H2,1H3
• InChI Key： HMCAYXIXNVKGDQ-UHFFFAOYSA-N
• SMILES： C1(C(N)CCO)=NC=C(C)C=C1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 337.7±37.0 °C(Predicted)
• pka: 14.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol

Professional Introduction to 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol (CAS No. 1270547-46-0)

3-amino-3-(5-methylpyridin-2-yl)propan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1270547-46-0, has garnered attention due to its potential applications in drug development and molecular biology. The molecular structure of 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol consists of a propanol backbone substituted with an amino group and a 5-methylpyridine moiety, which contributes to its versatile reactivity and biological activity.

The compound's primary significance lies in its utility as a building block in the synthesis of more complex molecules. Its dual functionality, featuring both an amino group and a pyridine ring, makes it a valuable intermediate in organic synthesis. Researchers have leveraged these properties to develop novel pharmacophores that exhibit promising biological activities. For instance, the pyridine ring is a common structural motif in many bioactive molecules, often contributing to binding affinity and selectivity towards biological targets.

Recent advancements in the field have highlighted the role of 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol in the development of targeted therapies. The compound's ability to interact with specific biological pathways has been explored in several preclinical studies. One notable area of research involves its potential application in oncology, where it has been investigated as a precursor for kinase inhibitors. These inhibitors are designed to modulate the activity of enzymes involved in cancer cell proliferation and survival.

The incorporation of the 5-methylpyridine moiety into the molecular framework of 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol enhances its solubility and bioavailability, making it an attractive candidate for drug formulation. This property is particularly crucial in pharmaceutical development, where optimal solubility is often a determining factor in drug efficacy. Additionally, the compound's stability under various conditions makes it suitable for industrial-scale synthesis, ensuring consistent quality and yield.

In the realm of chemical biology, 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol has been used as a ligand in the development of novel enzymes and catalysts. Its ability to bind to metal ions and other biomolecules has opened up possibilities for applications in biocatalysis and biochemical assays. These applications are particularly relevant in industries that rely on efficient and sustainable chemical processes.

The compound's role in material science is also noteworthy. Researchers have explored its potential as a monomer or crosslinking agent in polymer chemistry. The presence of both amino and hydroxyl groups allows for diverse chemical modifications, enabling the creation of polymers with tailored properties. These polymers find applications in coatings, adhesives, and even biodegradable materials.

The synthesis of 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Evaluation of 3-amino-3-(5-methylpyridin-2-yl)propan-1-ol's pharmacological properties has revealed several promising avenues for therapeutic intervention. Studies have demonstrated its ability to modulate neurotransmitter systems, making it a candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's interaction with neurotransmitter receptors has been studied extensively, providing insights into its potential mechanisms of action.

The environmental impact of synthesizing and utilizing 3-amino-3-(5-methylpyridin-2-ylopropanalcohol) has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These sustainable practices are increasingly important in pharmaceutical manufacturing, where environmental responsibility is a key concern.

In conclusion, 3-amino-octanol (CAS No.1270547 strong>-46-0) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structural features make it a valuable tool in drug discovery, material science, and biochemical research. As research continues to uncover new applications for this compound, its importance is likely to grow further.